Cas no 730964-62-2 (1-fluoro-2-(2-isocyanoethyl)benzene)
730964-62-2 structure
Product Name:1-fluoro-2-(2-isocyanoethyl)benzene
CAS No:730964-62-2
MF:C9H8FN
MW:149.164925575256
CID:559227
PubChem ID:2759052
Update Time:2025-04-19
1-fluoro-2-(2-isocyanoethyl)benzene Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-fluoro-2-(2-isocyanoethyl)-
- 1-fluoro-2-(2-isocyanoethyl)benzene
- 2-Fluorophenethylisocyanide
- 2-fluorophenylethylisocyanide
- 2-fluorophenethyl isocyanide
- AKOS006292407
- FT-0691203
- 730964-62-2
- EN300-1829653
- DTXSID80374630
-
- MDL: MFCD04117532
- Inchi: 1S/C9H8FN/c1-11-7-6-8-4-2-3-5-9(8)10/h2-5H,6-7H2
- InChI Key: SUKNCHUYYFFYEV-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1CC[N+]#[C-]
Computed Properties
- Exact Mass: 149.06400
- Monoisotopic Mass: 149.064077422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2
- Topological Polar Surface Area: 4.4Ų
Experimental Properties
- PSA: 0.00000
- LogP: 1.51820
1-fluoro-2-(2-isocyanoethyl)benzene Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
1-fluoro-2-(2-isocyanoethyl)benzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 021098-1g |
2-Fluorophenethylisocyanide |
730964-62-2 | 1g |
£359.00 | 2022-03-01 | ||
| Enamine | EN300-1829653-1g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 1g |
$986.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-5g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 5g |
$2858.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-10g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 10g |
$4236.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-0.05g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 0.05g |
$827.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-0.1g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 0.1g |
$867.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-0.25g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 0.25g |
$906.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-0.5g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 0.5g |
$946.0 | 2023-09-19 | ||
| Enamine | EN300-1829653-1.0g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 1g |
$986.0 | 2023-05-26 | ||
| Enamine | EN300-1829653-2.5g |
1-fluoro-2-(2-isocyanoethyl)benzene |
730964-62-2 | 2.5g |
$1931.0 | 2023-09-19 |
1-fluoro-2-(2-isocyanoethyl)benzene Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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